Cas no 94414-19-4 (3,24-Dihydroxy-12-ursen-28-oic acid)

3,24-Dihydroxy-12-ursen-28-oic acid Properties

Names and Identifiers

• 3,24-Dihydroxy-12-ursen-28-oic acid
• (3.BETA.,4.ALPHA.)-3,23-DIHYDROXYURS-12-EN-28-OIC ACID
• 2-deoxyasiatic acid
• (1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• 3.BETA.,23-DIHYDROXYURS-12-ENE-28-OIC ACID
• Q27136370
• 1I1MDP27ZG
• CHEMBL523622
• 3beta,23-dihydroxyurs-12-ene-28-oic acid
• (+)-23-Hydroxyursolic acid
• (1S,2R,4aS,6aS,6bR,8aR,9R,10S,12aR,12bR,14bS)-10-Hydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• 94414-19-4
• 23-Hydroxyursolic Acid
• URS-12-EN-28-oic acid, 3,23-dihydroxy-, (3beta,4alpha)-
• UNII-1I1MDP27ZG
• (3beta,4alpha)-3,23-Dihydroxyurs-12-en-28-oic acid
• 3beta,23-dihydroxyurs-12-en-28-oic acid
• CHEBI:67896
• DTXSID101314493
• URS-12-EN-28-OIC ACID, 3,23-DIHYDROXY-, (3.BETA.,4.ALPHA.)-
• BDBM50250341
• 23-Hydroxyursolate
• 2-Deoxyasiatate
• +Expand

• InChIKey： NZCULBURCGAPSF-PQWKYGPVSA-N
• Inchi： InChI=1S/C30H48O4/c1-18-9-14-30(25(33)34)16-15-28(5)20(24(30)19(18)2)7-8-22-26(3)12-11-23(32)27(4,17-31)21(26)10-13-29(22,28)6/h7,18-19,21-24,31-32H,8-17H2,1-6H3,(H,33,34)/t18-,19+,21-,22-,23+,24+,26+,27+,28-,29-,30+/m1/s1
• SMILES： CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1C)C)C(=O)O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 896
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Baroniella acuminata